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Compound of Interest

Compound Name: GSK 690 Hydrochloride
Cat. No.: B15623986
Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of GSK 690 Hydrochloride, a reversible
inhibitor of lysine-specific demethylase 1 (LSD1). Adherence to these guidelines is critical for
maintaining a safe laboratory environment and ensuring the integrity of your research.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling GSK 690 Hydrochloride. The following
table summarizes the necessary equipment.
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PPE Category Item Specifications
) Must have side-shields to
Eye Protection Safety Goggles
protect from splashes.
. ) Chemically resistant,
Hand Protection Protective Gloves )
disposable gloves.
] ] ) A standard laboratory coat is
Body Protection Impervious Clothing )
required.
To be used in case of aerosol
Respiratory Protection Suitable Respirator formation or inadequate

ventilation.

Handling and Storage

Proper handling and storage are crucial to maintain the stability and purity of GSK 690
Hydrochloride.

Aspect Guideline

Avoid inhalation of dust and contact with eyes

Handling _ _ _

and skin.[1] Use only in well-ventilated areas.[1]
Storage (Powder) Store at -20°C for up to 3 years.
Storage (Solvent) Store at -80°C for up to 1 year.

Emergency Procedures

In the event of accidental exposure, follow these immediate first-aid measures.[1]
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Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of water,
Eye Contact removing contact lenses if present. Seek

medical attention.[1]

) Rinse skin thoroughly with soap and water.
Skin Contact ) )
Remove contaminated clothing.[1]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide respiratory support and seek

medical attention.[1]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) . ) )
water and seek immediate medical attention.[1]

Accidental Release and Disposal

In case of a spill, use full personal protective equipment and ensure adequate ventilation.[1]
Prevent the chemical from entering drains or watercourses. Dispose of GSK 690
Hydrochloride and any contaminated materials in accordance with local, state, and federal
regulations.

Experimental Protocol: Preparation of a Stock
Solution

A common procedure in the laboratory is the preparation of a stock solution. The following is a
general protocol for dissolving GSK 690 Hydrochloride in DMSO.

e Weighing: Accurately weigh the desired amount of GSK 690 Hydrochloride powder using a
calibrated analytical balance.

e Dissolving: In a fume hood, add the appropriate volume of dimethyl sulfoxide (DMSO) to the
powder to achieve the desired concentration.

e Sonication: If necessary, sonicate the solution to ensure complete dissolution.
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o Storage: Store the stock solution at -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Visualizing Key Processes

To further clarify operational logistics and the compound's mechanism of action, the following

diagrams are provided.

Handling Workflow Disposal Plan
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Click to download full resolution via product page

Operational Workflow for GSK 690 Hydrochloride
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Simplified Signaling Pathway of GSK 690 Hydrochloride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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